Cas no 2228748-46-5 (3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228748-46-5
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 5804508
• PubChem ID: 165976889
• Update Time: 2025-06-12

3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid
• 2228748-46-5
• EN300-1790834

• Inchi： 1S/C13H18O4/c1-4-17-10-8-6-5-7-9(10)13(2,3)11(14)12(15)16/h5-8,11,14H,4H2,1-3H3,(H,15,16)
• InChI Key： LQBZQYGMHJUBBS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid

3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228748-46-5): A Comprehensive Overview

3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228748-46-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid is composed of a phenyl ring substituted with an ethoxy group, a hydroxyl group, and a methylbutanoic acid moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines and scavenges free radicals, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its anti-inflammatory properties, 3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid has also shown promise in cancer research. A study conducted by a team of scientists at the National Institutes of Health (NIH) revealed that this compound can induce apoptosis in various cancer cell lines. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are known to play crucial roles in cancer cell survival and proliferation.

The solubility and stability of 3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid are important considerations for its practical applications. Research has shown that this compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in both in vitro and in vivo studies. Moreover, it demonstrates reasonable stability under standard laboratory conditions, making it suitable for long-term storage and handling.

The synthesis of 3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid has been optimized through various synthetic routes. One common approach involves the reaction of 2-ethoxybenzaldehyde with 3-methylbutan-1,3-diol followed by oxidation to form the carboxylic acid. This method yields high purity and yield, making it a preferred choice for large-scale production.

To further explore the potential applications of 3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases. Preliminary results from phase I clinical trials have shown that it is well-tolerated by patients with minimal side effects, paving the way for more advanced clinical studies.

In conclusion, 3-(2-ethoxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228748-46-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full potential and contribute to the advancement of healthcare solutions.